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Compound of Interest

Compound Name: 2-Ethenylphenol

Cat. No.: B127231

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethenylphenol, also known as 2-hydroxystyrene or o-vinylphenol, is an aromatic organic
compound of significant interest in chemical synthesis and as a potential modulator of
biological pathways. This technical guide provides a comprehensive overview of its chemical
structure, physicochemical properties, synthesis methodologies, and known biological
activities. Detailed experimental protocols for its synthesis via the Wittig reaction and Claisen
rearrangement are presented, alongside a summary of its spectroscopic data for
characterization. Furthermore, this guide explores its inhibitory effects on prostaglandin
synthesis and its interactions with bacterial enzymes, offering insights for researchers in drug
discovery and development.

Chemical Structure and Identification

2-Ethenylphenol is a phenolic compound characterized by a vinyl group attached to the ortho
position of the hydroxyl group on the benzene ring.

Systematic Name: 2-ethenylphenol Synonyms: 2-Hydroxystyrene, o-Vinylphenol, o-
Hydroxystyrene[1] CAS Number: 695-84-1[2] Molecular Formula: CsHsO[2] Molecular Weight:
120.15 g/mol [2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b127231?utm_src=pdf-body-img
https://www.benchchem.com/product/b127231?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 2-Ethylphenol(90-00-6) IR Spectrum [m.chemicalbook.com]
e 2. 2-Ethenylphenol | CBH8O | CID 135442 - PubChem [pubchem.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethenylphenol (2-
Hydroxystyrene)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127231#2-ethenylphenol-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://m.chemicalbook.com/SpectrumEN_90-00-6_IR1.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethenylphenol
https://www.benchchem.com/product/b127231#2-ethenylphenol-chemical-structure-and-properties
https://www.benchchem.com/product/b127231#2-ethenylphenol-chemical-structure-and-properties
https://www.benchchem.com/product/b127231#2-ethenylphenol-chemical-structure-and-properties
https://www.benchchem.com/product/b127231#2-ethenylphenol-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127231?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

